Cas no 1694016-67-5 (2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 1694016-67-5
• MF: C₁₀H₁₂F₂O₃
• MW: 218.197290420532
• CID: 5739399
• PubChem ID: 107430840
• Update Time: 2025-06-10

2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1694016-67-5
• EN300-1125725
• 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-(2,2-difluoroacetyl)-5,5-dimethyl-

• Inchi： 1S/C10H12F2O3/c1-10(2)3-5(13)7(6(14)4-10)8(15)9(11)12/h7,9H,3-4H2,1-2H3
• InChI Key： CBFUIFKCSMCYML-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(=O)C1C(C(F)F)=O

Computed Properties

• Exact Mass: 218.07545056g/mol
• Monoisotopic Mass: 218.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±42.0 °C(Predicted)
• pka: 2.83±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione

Comprehensive Overview of 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1694016-67-5)

2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1694016-67-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of difluoroacetylated cyclohexanediones, which are known for their versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its uses, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione features a cyclohexane-1,3-dione core substituted with a difluoroacetyl group and two methyl groups at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the difluoroacetyl moiety is particularly noteworthy, as it enhances the compound's reactivity and stability under various conditions. These characteristics have led to its adoption in cutting-edge research, including the design of novel pharmaceutical intermediates and agrochemicals.

In the context of current trends, 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione aligns with the growing demand for sustainable chemistry and green synthesis methodologies. As industries strive to reduce their environmental footprint, this compound's potential as a bio-based building block has been explored. Its compatibility with catalytic processes and microwave-assisted reactions further underscores its relevance in modern chemical research. Additionally, its role in the development of high-performance materials, such as polymers with tailored properties, has been a topic of interest in academic and industrial circles.

From a commercial perspective, the compound's CAS No. 1694016-67-5 is frequently searched in databases and procurement platforms, reflecting its importance in the fine chemicals market. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for applications requiring precise chemical specifications. The compound's stability under storage conditions and its compatibility with common solvents also contribute to its appeal in laboratory and industrial settings.

Another area where 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione has shown promise is in the field of medicinal chemistry. Researchers are investigating its potential as a scaffold for designing new drug candidates, particularly those targeting enzyme inhibition or modulation of biological pathways. The difluoroacetyl group, in particular, is known to influence the pharmacokinetic properties of molecules, making it a valuable feature in drug development. This has led to increased interest in the compound's synthesis and derivatization, with several patents and publications citing its utility.

In summary, 2-(2,2-Difluoroacetyl)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1694016-67-5) is a multifaceted compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its unique structural features and reactivity profile make it a subject of ongoing study, particularly in the context of sustainable chemistry and innovative material design. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advanced chemical research and development.